Cas no 327-75-3 (1-Bromo-2,4-bis(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,4-bis(trifluoromethyl)benzene
• CAS No: 327-75-3
• MF: C₈H₃BrF₆
• MW: 293.003842592239
• MDL: MFCD00074904
• CID: 36864
• PubChem ID: 24859850
• Update Time: 2025-06-15

1-Bromo-2,4-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-bis(trifluoromethyl)benzene
• 2,4-Bis(trifluoromethyl)bromobenzene
• 1,3-BIS(TRIFLUOROMETHYL)-4-BROMOBENZENE
• 4-Bromo-1,3-bis(trifluoromethyl)benzene
• 1-bromo-2,4-bis-trifluoromethyl-benzene
• 2,3-DIMETHYL-5-SECBUTYL PYRAZINE
• 2,4-ditrifluoromethylbromobenzene
• fxffr be exfff
• 1-Bromo-2,4-bis(trifluoromethyl)benzene #
• 1-bromanyl-2,4-bis(trifluoromethyl)benzene
• CK2353
• DTXSID10186369
• MFCD00074904
• AKOS005257699
• AM61478
• Benzene, 1-bromo-2,4-bis(trifluoromethyl)-
• SCHEMBL496276
• 2,4-Bis(trifluoromethyl)bromobenzene, 98%
• FT-0609948
• A5853
• 2,4-bis(trifluoromethyl)-1-bromobenzene
• B4207
• SY013496
• 2,4-Bis-trifluoromethylbromobenzene
• PS-11308
• CS-W012175
• A821405
• 327-75-3
• 2,4-Bis(trifluoromethyl)bromobenzene,98%
• DB-019863

• MDL： MFCD00074904
• Inchi： 1S/C8H3BrF6/c9-6-2-1-4(7(10,11)12)3-5(6)8(13,14)15/h1-3H
• InChI Key： QDEJWLIKRLJYEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(F)(F)F
• BRN： 6208648

Computed Properties

• Exact Mass: 291.93200
• Monoisotopic Mass: 291.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: Not available
• Density: 1.738 g/mL at 25 °C(lit.)
• Boiling Point: 51°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• PSA: 0.00000
• LogP: 4.48670
• Solubility: Not available

1-Bromo-2,4-bis(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335,H227
• Warning Statement： P210,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2,4-bis(trifluoromethyl)benzene

Introduction to 1-Bromo-2,4-bis(trifluoromethyl)benzene (CAS No. 327-75-3)

1-Bromo-2,4-bis(trifluoromethyl)benzene, with the CAS number 327-75-3, is a versatile compound widely used in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromine atom and two trifluoromethyl groups attached to a benzene ring. These functional groups endow the molecule with distinct properties that make it valuable in various applications.

The chemical formula of 1-Bromo-2,4-bis(trifluoromethyl)benzene is C₉H₄BrF₆. The presence of the bromine atom and trifluoromethyl groups significantly influences its reactivity and stability. The bromine atom serves as an excellent leaving group, facilitating various substitution reactions, while the trifluoromethyl groups enhance the molecule's lipophilicity and metabolic stability. These properties make 1-Bromo-2,4-bis(trifluoromethyl)benzene an important intermediate in the synthesis of pharmaceuticals and agrochemicals.

In recent years, significant advancements have been made in understanding the applications and potential of 1-Bromo-2,4-bis(trifluoromethyl)benzene. One notable area of research is its use in the development of new drugs. The trifluoromethyl groups are known to improve the pharmacokinetic properties of molecules, such as increasing their bioavailability and reducing their susceptibility to metabolic degradation. This has led to the synthesis of several promising drug candidates that incorporate this compound as a key building block.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-Bromo-2,4-bis(trifluoromethyl)benzene in the synthesis of novel anticancer agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent cytotoxic activity against various cancer cell lines. The enhanced lipophilicity provided by the trifluoromethyl groups allowed these compounds to penetrate cell membranes more effectively, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 1-Bromo-2,4-bis(trifluoromethyl)benzene has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with specific functionalities. For example, it has been employed in the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 1-Bromo-2,4-bis(trifluoromethyl)benzene typically involves multi-step processes that ensure high purity and yield. One common method involves the bromination of 2,4-dichlorotrifluorotoluene followed by dechlorination to form the desired product. Advances in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

The safety and handling of 1-Bromo-2,4-bis(trifluoromethyl)benzene are critical considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-Bromo-2,4-bis(trifluoromethyl)benzene (CAS No. 327-75-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides valuable properties that enhance its utility in various fields. Ongoing research continues to uncover new possibilities for this compound, making it an essential component in modern scientific endeavors.